Unii-L2JY6Z298S
Unii-L2JY6Z298S
Brand Name:
Vulcanchem
CAS No.:
125279-79-0
VCID:
VC0047484
InChI:
InChI=1S/C21H26N4O5S/c1-31(27,28)24-17-2-6-21(7-3-17)30-15-19(26)14-22-11-13-29-20-8-4-18(5-9-20)25-12-10-23-16-25/h2-10,12,16,19,22,24,26H,11,13-15H2,1H3/t19-/m0/s1
SMILES:
CS(=O)(=O)NC1=CC=C(C=C1)OCC(CNCCOC2=CC=C(C=C2)N3C=CN=C3)O
Molecular Formula:
C21H26N4O5S
Molecular Weight:
446.5 g/mol
Unii-L2JY6Z298S
CAS No.: 125279-79-0
Main Products
VCID: VC0047484
Molecular Formula: C21H26N4O5S
Molecular Weight: 446.5 g/mol
| CAS No. | 125279-79-0 |
|---|---|
| Product Name | Unii-L2JY6Z298S |
| Molecular Formula | C21H26N4O5S |
| Molecular Weight | 446.5 g/mol |
| IUPAC Name | N-[4-[(2S)-2-hydroxy-3-[2-(4-imidazol-1-ylphenoxy)ethylamino]propoxy]phenyl]methanesulfonamide |
| Standard InChI | InChI=1S/C21H26N4O5S/c1-31(27,28)24-17-2-6-21(7-3-17)30-15-19(26)14-22-11-13-29-20-8-4-18(5-9-20)25-12-10-23-16-25/h2-10,12,16,19,22,24,26H,11,13-15H2,1H3/t19-/m0/s1 |
| Standard InChIKey | QZWUQVSQIFFFKY-IBGZPJMESA-N |
| Isomeric SMILES | CS(=O)(=O)NC1=CC=C(C=C1)OC[C@H](CNCCOC2=CC=C(C=C2)N3C=CN=C3)O |
| SMILES | CS(=O)(=O)NC1=CC=C(C=C1)OCC(CNCCOC2=CC=C(C=C2)N3C=CN=C3)O |
| Canonical SMILES | CS(=O)(=O)NC1=CC=C(C=C1)OCC(CNCCOC2=CC=C(C=C2)N3C=CN=C3)O |
| Synonyms | 4-HIPPM CK 3579 CK 4000 CK 4001 CK-3579 CK-4000 CK-4001 ersentilide ersentilide hydrochloride, (+-)-isomer ersentilide hydrochloride, (R)-isomer ersentilide hydrochloride, (S)-isomer ersentilide, (R)-isomer ersentilide, (S)-isomer ersentilide, malate salt, (S)-isomer HE 93 HE-93 HE93 N-(4-(2-hydroxy-3-((2-(4-(1H-imidazol-1-yl)phenoxy)ethyl)amino)propoxy)phenyl)methanesulfonamide |
| PubChem Compound | 208932 |
| Last Modified | Dec 23 2021 |
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